Cas no 2138235-38-6 (rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea)

• Product Name: rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea
• CAS No: 2138235-38-6
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6244227
• PubChem ID: 165450573
• Update Time: 2025-07-22

rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea Chemical and Physical Properties

Names and Identifiers

• rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea
• EN300-713837
• 2138235-38-6

• Inchi： 1S/C13H25N3O/c1-12(2,3)16-11(17)15-9-13-6-4-5-10(13)14-8-7-13/h10,14H,4-9H2,1-3H3,(H2,15,16,17)/t10-,13-/m1/s1
• InChI Key： MAOLJPJOKFPWDW-ZWNOBZJWSA-N
• SMILES： O=C(NC(C)(C)C)NC[C@@]12CCN[C@@H]1CCC2

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Additional information on rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea

Rac-1-{[(3aR,6aR)-Octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea: A Comprehensive Overview

Rac-1-{[(3aR,6aR)-Octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea, also known by its CAS number 2138235-38-6, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of ureas, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a bicyclic system, specifically an octahydrocyclopenta[b]pyrrole ring, which contributes to its stability and reactivity.

The synthesis of this compound involves multi-step processes, including the formation of the bicyclic core and subsequent functionalization. Recent studies have highlighted the importance of stereochemistry in this molecule, particularly the (3aR,6aR) configuration, which plays a critical role in its biological activity. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the molecular geometry and understand its interactions with biological targets.

In terms of applications, rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea has shown promise in the field of drug discovery. Its ability to act as a receptor antagonist or enzyme inhibitor makes it a valuable candidate for developing therapeutic agents. For instance, recent research has explored its potential in treating neurological disorders by modulating specific ion channels.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that it exhibits excellent thermal stability and resistance to hydrolysis, making it suitable for industrial applications. Furthermore, its compatibility with common organic solvents has facilitated its use in large-scale chemical processes.

From an environmental perspective, the biodegradation of rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea has been investigated to assess its impact on ecosystems. Results indicate that it undergoes slow degradation under aerobic conditions, suggesting the need for controlled disposal methods to minimize environmental risks.

In conclusion, rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-tert-butylurea (CAS No. 2138235-38-6) is a versatile compound with significant potential in multiple domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to drive research aimed at unlocking its full potential while ensuring safety and sustainability.